Cas no 2034525-22-7 (8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one)

• Product Name: 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one
• CAS No: 2034525-22-7
• MF: C₂₁H₂₁N₃O₅
• MW: 395.408545255661
• CID: 5338878
• Update Time: 2025-06-08

8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-(3-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)-2H-chromen-2-one
• 8-methoxy-3-[3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carbonyl]chromen-2-one
• 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one

• Inchi： 1S/C21H21N3O5/c1-13-22-9-8-18(23-13)28-15-6-4-10-24(12-15)20(25)16-11-14-5-3-7-17(27-2)19(14)29-21(16)26/h3,5,7-9,11,15H,4,6,10,12H2,1-2H3
• InChI Key： MCRDNAYFEZYGSV-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CN(C(C2C(=O)OC3C(=CC=CC=3C=2)OC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 2.8
• Topological Polar Surface Area: 90.8

Additional information on 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one

Introduction to 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one (CAS No. 2034525-22-7)

8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one (CAS No. 2034525-22-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and potential applications of this compound, drawing on the latest research findings.

The molecular structure of 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one is intricate and well-suited for pharmacological studies. The core structure is a chromenone moiety, which is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets. The presence of the methoxy group at the 8-position and the piperidine carbonyl moiety at the 3-position adds to its structural complexity and contributes to its unique biological properties. The 2-methylpyrimidinyl substituent further enhances its pharmacological profile by providing additional functional groups that can interact with specific receptors or enzymes.

Recent studies have highlighted the potential of 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one as a potent inhibitor of specific kinases involved in cancer signaling pathways. Kinases are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. Dysregulation of these kinases is often associated with the development and progression of various cancers. In vitro studies have shown that this compound effectively inhibits the activity of certain kinases, leading to reduced cell proliferation and increased apoptosis in cancer cells. These findings suggest that 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one has also shown promise in the treatment of neurological disorders. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function and structure. The ability of this compound to modulate specific neurotransmitter systems and protect neurons from oxidative stress makes it a potential candidate for therapeutic intervention in these conditions. Preclinical studies have demonstrated that 8-methoxy-3-{3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one can improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

The pharmacokinetic properties of 8-methoxy-3-{3-[ ( 2 -methylpyrimidin -4 -yl ) oxy ] piperidine -1 -carbonyl } - 2 H - chromen - 2 - one have been extensively studied to assess its suitability for clinical development. Results from preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects. Additionally, toxicological evaluations have shown that 8-methoxy - 3 -{ 3 -[ ( 2 -methylpyrimidin -4 -yl ) oxy ] piperidine -1 -carbonyl } - 2 H - chromen - 2 -one has a low toxicity profile at therapeutic doses, making it a safe candidate for further clinical testing.

The synthetic route for preparing 8-methoxy - 3 -{ 3 -[ ( 2 -methylpyrimidin -4 -yl ) oxy ] piperidine -1 -carbonyl } - 2 H - chromen - 2 -one has been optimized to ensure high yields and purity. The synthesis involves several key steps, including the formation of the chromenone core, introduction of the methoxy group, and coupling with the piperidine carbonyl moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve efficient and scalable synthesis. This robust synthetic methodology facilitates large-scale production for preclinical and clinical studies.

In conclusion, 8-methoxy - 3 -{ 3 -( [ ( 2 methylpyrimidinyl ) oxy ] piperidine ) carbonyl } chromenone (CAS No. 2034525-22-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers multiple pharmacological benefits, making it an attractive candidate for further development in both oncology and neurology. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.